Cas no 83574-28-1 (Cyclosporin F (9CI))

• Product Name: Cyclosporin F (9CI)
• CAS No: 83574-28-1
• MF: C₆₂H₁₁₁N₁₁O₁₁
• MW: 1186.61185669899
• CID: 726435
• PubChem ID: 13192759
• Update Time: 2025-04-19

Cyclosporin F (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclosporin F (9CI)
• cyclosporin F
• CYCLO(L-ALANYL-D-ALANYL-N-METHYL-L-LEUCYL-N-METHYL-L-LEUCYL-N-METHYL-L-VALYL-(4R,6E)-6,7-DIDEHYDRO-N,4-DIMETHYL-L-2-AMINOOCTANOYL-L-2-AMINOBUTANOYL-N-METHYLGLYCYL-N-METHYL-L-LEUCYL-L-VALYL-N-METHYL-L-LEUCYL)
• 83574-28-1
• UNII-I11WBT5G38
• CYCLOSPORINE F
• Cyclosporin A, 6-((R-(E))-6,7-didehydro-N,4-dimethyl-L-2-aminooctanoic acid)-
• CYCLOSPORIN A, 6-((4R,6E)-6,7-DIDEHYDRO-N,4-DIMETHYL-L-2-AMINOOCTANOIC ACID)-
• (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-30-ethyl-1,4,7,10,12,15,19,25,28-nonamethyl-33-[(E,2R)-2-methylhex-4-enyl]-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
• I11WBT5G38
• Q27280228
• DTXSID501317475

• Inchi： 1S/C62H111N11O11/c1-25-27-28-41(15)33-47-55(77)65-44(26-2)58(80)67(18)34-50(74)68(19)45(29-35(3)4)56(78)66-51(39(11)12)61(83)69(20)46(30-36(5)6)54(76)63-42(16)53(75)64-43(17)57(79)71(22)48(31-37(7)8)59(81)72(23)49(32-38(9)10)60(82)73(24)52(40(13)14)62(84)70(47)21/h25,27,35-49,51-52H,26,28-34H2,1-24H3,(H,63,76)(H,64,75)(H,65,77)(H,66,78)/b27-25+/t41-,42+,43-,44+,45+,46+,47+,48+,49+,51+,52+/m1/s1
• InChI Key： GNGBSKIQPUCELM-YBAOVNABSA-N
• SMILES： O=C1[C@H](CC(C)C)N(C)C([C@H](CC(C)C)N(C)C([C@@H](C)NC([C@H](C)NC([C@H](CC(C)C)N(C)C([C@H](C(C)C)NC([C@H](CC(C)C)N(C)C(CN(C)C([C@H](CC)NC([C@H](C[C@H](C)C/C=C/C)N(C)C([C@H](C(C)C)N1C)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1185.846453
• Monoisotopic Mass: 1185.846453
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 84
• Rotatable Bond Count: 15
• Complexity: 2290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 259
• XLogP3: 8

Experimental Properties

• Density: 0.998
• Boiling Point: 1264.4°C at 760 mmHg
• Flash Point: 718.5°C
• Refractive Index: 1.463

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclosporins
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Peptoid-peptide hybrids Cyclosporins